2,7-Dimethylpyrazolo[1,5-a]pyridine-3-carboxylic acid

• IUPAC Name: 2,7-dimethylpyrazolo[1,5-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H10N2O2/c1-6-4-3-5-8-9(10(13)14)7(2)11-12(6)8/h3-5H,1-2H3,(H,13,14)
• InChI Key: WXKJDHVLAACWPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=C(C(=NN12)C)C(=O)O
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• CAS RN: 143803-85-4

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyridine derivatives has been widely studied. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been reported. This method provided the desired products with moderate to good yields.

Scientific Research Applications

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Mechanism of Action

Target of Action

It’s worth noting that pyrazolo[1,5-a]pyrimidine derivatives, a family to which this compound belongs, have been studied for their significant impact in medicinal chemistry .

Mode of Action

Related compounds in the pyrazolo[1,5-a]pyrimidine family have been noted for their anticancer potential and enzymatic inhibitory activity .

Biochemical Pathways

Compounds in the pyrazolo[1,5-a]pyrimidine family have been associated with significant photophysical properties, suggesting potential interactions with light-dependent biochemical pathways .

Synthesis routes and methods

Procedure details

To 1.00 g (4.6 mmol) of ethyl 2,7-dimethylpyrazolo[1,5-a]pyridine-3-carboxylate prepared in accordance with the procedure disclosed in "YAKUGAKU ZASSHI", 91(11), 1154-1157 (1971), 5 ml of 3N aq. NaOH solution and 2 ml of ethanol were added, followed by stirring at 100° C. for 8 hours. After the reaction, the solvents were distilled off, and the residue was dissolved in water and then washed with benzene. The aqueous layer was made acidic with concentrated hydrochloric acid. Crystals precipitated were collected by filtration and then washed with water. Yield: 0.85 g (4.5 mmol) (97%).